Cas no 2228552-46-1 (1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine)

1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine is a specialized heterocyclic compound featuring a pyridazine core substituted with chloro and dimethyl groups, coupled with a difluorinated cyclohexylmethanamine moiety. This structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of fluorine atoms improves metabolic stability and lipophilicity, while the chloro and dimethyl substitutions offer selective reactivity for further functionalization. Its well-defined stereochemistry and purity make it suitable for applications in drug discovery, particularly in the development of targeted small-molecule therapeutics. The compound's robust synthetic accessibility further supports its utility in industrial and academic settings.
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine structure
2228552-46-1 structure
Product Name:1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine
CAS No:2228552-46-1
MF:C13H18ClF2N3
MW:289.751928806305
CID:6449494
PubChem ID:165797403
Update Time:2025-05-26

1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine
    • 2228552-46-1
    • [1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
    • EN300-1928442
    • Inchi: 1S/C13H18ClF2N3/c1-8-9(2)18-19-11(14)10(8)12(7-17)3-5-13(15,16)6-4-12/h3-7,17H2,1-2H3
    • InChI Key: IVKISPSHXAIJAX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=C(C)N=N1)C1(CN)CCC(CC1)(F)F

Computed Properties

  • Exact Mass: 289.1157316g/mol
  • Monoisotopic Mass: 289.1157316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 51.8Ų

1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1928442-1g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
1g
$1915.0 2023-09-17
Enamine
EN300-1928442-5g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
5g
$5553.0 2023-09-17
Enamine
EN300-1928442-10g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
10g
$8234.0 2023-09-17
Enamine
EN300-1928442-0.05g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
0.05g
$1608.0 2023-09-17
Enamine
EN300-1928442-0.1g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
0.1g
$1685.0 2023-09-17
Enamine
EN300-1928442-0.25g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
0.25g
$1762.0 2023-09-17
Enamine
EN300-1928442-0.5g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
0.5g
$1838.0 2023-09-17
Enamine
EN300-1928442-1.0g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
1g
$1915.0 2023-05-31
Enamine
EN300-1928442-2.5g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
2.5g
$3752.0 2023-09-17
Enamine
EN300-1928442-5.0g
[1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexyl]methanamine
2228552-46-1
5g
$5553.0 2023-05-31

1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine Related Literature

Additional information on 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine

Introduction to 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228552-46-1)

1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine, with the CAS number 2228552-46-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated pyridazine ring and a difluorocyclohexyl moiety, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine is particularly intriguing due to the presence of multiple functional groups that can interact with various biological targets. The chlorinated pyridazine ring provides electron-withdrawing properties, while the difluorocyclohexyl group enhances lipophilicity and metabolic stability. These characteristics make the compound a promising candidate for drug development.

Recent studies have explored the pharmacological properties of 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine. One notable area of research is its potential as an antagonist for specific receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antagonistic activity against a specific G protein-coupled receptor (GPCR), which is implicated in various neurological disorders. The high affinity and selectivity of this compound for the target receptor suggest its potential as a therapeutic agent for conditions such as anxiety and depression.

In addition to its receptor antagonistic properties, 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine has been investigated for its anti-inflammatory effects. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases. This finding opens up new possibilities for its use in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The metabolic stability of 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine is another critical aspect that has been studied extensively. Metabolic stability is crucial for ensuring that a drug remains active in the body for an extended period, thereby improving its therapeutic efficacy. Research has demonstrated that the difluorocyclohexyl moiety in this compound significantly enhances its resistance to metabolic degradation by liver enzymes. This property makes it an attractive candidate for oral administration and long-term treatment regimens.

The safety profile of 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings are encouraging and support further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine in human subjects. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and pharmacokinetic properties. Ongoing Phase II trials are focusing on specific indications such as anxiety disorders and inflammatory diseases to further validate its therapeutic potential.

In conclusion, 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228552-46-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for neurological disorders and inflammatory diseases makes it an exciting focus of ongoing research and development efforts in the pharmaceutical industry. As more data from clinical trials become available, it is expected that this compound will play a significant role in advancing medical treatments for various conditions.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD